N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline

• IUPAC Name: N-methyl-2-[4-(4-nitrophenyl)imidazol-1-yl]aniline
• InChI: InChI=1S/C16H14N4O2/c1-17-14-4-2-3-5-16(14)19-10-15(18-11-19)12-6-8-13(9-7-12)20(21)22/h2-11,17H,1H3
• InChI Key: HDDYDCXLIIJZAS-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC=C1N2C=C(N=C2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline, also known as MNIA, is a chemical compound that has been extensively studied for its potential use in scientific research. MNIA is a derivative of imidazole and has a nitrophenyl group attached to it, making it a useful tool for studying various biological processes.

Mechanism of Action

N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline is a fluorescent probe that binds to proteins, lipids, and nucleic acids in cells. It emits fluorescence when excited with UV light, allowing researchers to track the movement and function of these molecules in cells. N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has been shown to bind to the mitochondrial membrane and to be involved in the regulation of mitochondrial function. It has also been shown to be involved in the regulation of cell death.
Biochemical and Physiological Effects
N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and to protect cells from oxidative stress. N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has also been shown to inhibit the proliferation of cancer cells and to induce cell cycle arrest. It has been shown to be involved in the regulation of mitochondrial function and to be involved in the regulation of cell death.

Advantages and Limitations for Lab Experiments

N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has a number of advantages for use in lab experiments. It is a fluorescent probe that is easy to use and provides a high level of sensitivity. It can be used to study a wide range of biological processes and can be used in both in vitro and in vivo experiments. However, N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline also has some limitations. It is a toxic compound that can be harmful to cells at high concentrations. It can also interfere with other fluorescent probes, making it difficult to use in combination with other probes.

Future Directions

There are a number of future directions for research on N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline. One direction is to investigate the role of N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline in the regulation of mitochondrial function and to determine its potential as a therapeutic agent for mitochondrial diseases. Another direction is to investigate the role of N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline in the regulation of cell death and to determine its potential as a therapeutic agent for cancer. Additionally, further research is needed to investigate the safety and toxicity of N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline and to develop new fluorescent probes that can be used in combination with N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline.

Synthesis Methods

N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline can be synthesized through a multistep process involving the reaction of 4-nitrobenzaldehyde with 2-aminomethylphenylamine to form 2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline. This intermediate is then methylated using dimethyl sulfate to form N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline.

Scientific Research Applications

N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has been used extensively in scientific research as a fluorescent probe for studying various biological processes. It has been used to study the function of proteins, lipids, and nucleic acids in cells. N-methyl-2-[4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has been used to study the effect of oxidative stress on cells and to investigate the role of mitochondria in cell death. It has also been used to study the effect of drugs on cells and to investigate the mechanism of action of drugs.